Cas no 53609-01-1 (5,8-dimethoxy-6-methyl-1,2,3,4-tetrahydronaphthalen-2-amine)

• Product name: 5,8-dimethoxy-6-methyl-1,2,3,4-tetrahydronaphthalen-2-amine
• CAS No: 53609-01-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1587419
• PubChem ID: 3016832

5,8-dimethoxy-6-methyl-1,2,3,4-tetrahydronaphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• 5,8-dimethoxy-6-methyl-1,2,3,4-tetrahydronaphthalen-2-amine
• 1,2,3,4-Tetrahydro-5,8-dimethoxy-6-methyl-2-naphthalenamine
• 2-naphthalenamine, 1,2,3,4-tetrahydro-5,8-dimethoxy-6-methyl-
• SCHEMBL24733607
• 53609-01-1
• CHEMBL159379
• 2-Amino-5,8-dimethoxy-6-methyl-1,2,3,4-tetrahydronaphthalene
• DTXSID70968385

• Inchi： InChI=1S/C13H19NO2/c1-8-6-12(15-2)11-7-9(14)4-5-10(11)13(8)16-3/h6,9H,4-5,7,14H2,1-3H3
• InChI Key： CEHNNXHZTWZRJP-UHFFFAOYSA-N
• SMILES： CC1=CC(=C2CC(CCC2=C1OC)N)OC

Computed Properties

• Exact Mass: 221.14167
• Monoisotopic Mass: 221.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų
• XLogP3: 2

Experimental Properties

• Density: 1.063
• Boiling Point: 378.6°C at 760 mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.534
• PSA: 44.48